Cas no 1806182-65-9 (6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1806182-65-9
• MF: C₈H₅F₃INO₄
• MW: 363.02928519249
• CID: 4815033
• Update Time: 2025-08-04

6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C8H5F3INO4/c9-8(10,11)17-4-2-5(14)13-7(12)3(4)1-6(15)16/h2H,1H2,(H,13,14)(H,15,16)
• InChI Key： LQWWZLWMAFOKTK-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)O)C(=CC(N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 427
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6

Additional information on 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1806182-65-9)

6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806182-65-9, possesses a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a hydroxyl group, an iodine substituent, and a trifluoromethoxy group, along with the acetic acid moiety, contributes to its versatility in chemical transformations and biological activities.

The compound's structure is particularly interesting due to the combination of these functional groups, which can be exploited for the development of novel therapeutic agents. In recent years, there has been a growing interest in pyridine derivatives due to their wide range of biological activities. Pyridine-based compounds are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects, making them attractive candidates for drug discovery.

6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid can serve as a crucial building block in the synthesis of more complex molecules. The iodine atom, for instance, can be readily participating in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely used in the construction of biaryl structures. These types of structures are prevalent in many pharmaceuticals and natural products. Additionally, the trifluoromethoxy group can enhance the metabolic stability and lipophilicity of resulting compounds, which are important factors in drug design.

The acetic acid moiety at the 3-position of the pyridine ring provides a carboxylic acid functionality that can be further modified through esterification, amidation, or other transformations. This flexibility allows chemists to tailor the properties of the final product to meet specific pharmacological requirements. For example, introducing an amide bond can lead to peptidomimetics or bioconjugates, which have shown promise in targeted therapy approaches.

In recent scientific literature, there have been several reports highlighting the utility of 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid in the synthesis of novel compounds with potential therapeutic applications. One notable study demonstrated its use in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The researchers leveraged the iodine atom for palladium-catalyzed cross-coupling reactions to introduce aryl or vinyl groups at various positions on the pyridine core. This approach led to a series of derivatives with improved binding affinity and selectivity towards target kinases.

Another area where this compound has shown promise is in the synthesis of antiviral agents. The structural features of 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid, particularly the trifluoromethoxy group, have been found to enhance binding interactions with viral enzymes. By modifying the pyridine ring and its substituents, researchers have been able to develop molecules that inhibit viral replication effectively. These findings underscore the importance of functional group diversity in drug design and highlight the potential of this compound as a scaffold for antiviral therapies.

The acetic acid functionality has also been exploited in the development of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body. By incorporating an acetic acid moiety into a molecule, chemists can design prodrugs that improve solubility or bioavailability. For instance, esters or amides derived from 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid can be administered orally and hydrolyzed in vivo to release the active therapeutic agent.

The synthesis of 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid itself is an intricate process that requires careful optimization to ensure high yield and purity. Common synthetic routes involve multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at specific positions on the ring followed by functional group modifications such as methylation or esterification. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing reaction times and minimizing byproduct formation.

In conclusion, 6-Hydroxy-2-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1806182-65-9) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an excellent intermediate for synthesizing bioactive molecules with diverse applications ranging from anticancer agents to antiviral therapies. As research continues to uncover new ways to utilize this compound, it is likely that its importance will only continue to grow in the years ahead.